Cas no 80445-81-4 (Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester)

Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester structure
80445-81-4 structure
Product name:Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester
CAS No:80445-81-4
MF:C14H10N4O4
MW:298.25360250473
CID:4194392
PubChem ID:86013181

Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester
    • 4-Nitrophenyl 4-azidobenzeneacetate
    • DTXSID301294574
    • 80445-81-4
    • Inchi: InChI=1S/C14H10N4O4/c15-17-16-11-3-1-10(2-4-11)9-14(19)22-13-7-5-12(6-8-13)18(20)21/h1-8H,9H2
    • InChI Key: YQWGOHMFMCIWQH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 298.07020481Da
  • Monoisotopic Mass: 298.07020481Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 86.5Ų

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